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Compound of Interest

Methyl 5-aminothiophene-2-
Compound Name:
carboxylate

Cat. No.: B085972

An In-depth Technical Guide to Methyl 5-
aminothiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 5-aminothiophene-2-carboxylate, a heterocyclic compound of interest in
medicinal chemistry and materials science. This document compiles available data on its
properties, spectral characteristics, and synthetic methodologies to support research and
development activities.

Core Physical and Chemical Properties

Methyl 5-aminothiophene-2-carboxylate is a solid organic compound with the molecular
formula CeH7NO2S.[1][2] It is recognized as a valuable building block in the synthesis of more
complex molecules due to the reactive amino and ester functional groups on the thiophene
ring.
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Property Value Source
Molecular Formula CeH7NO2S [1112]
Molecular Weight 157.19 g/mol [1][2]
CAS Number 14597-58-1 [1]
Appearance Solid [1]
Melting Point 70-72 °C [3]
Boiling Point Data not available

N Insoluble in water; Soluble in
Solubility [4]
alcohols and ketones.

pKa Data not available

Spectroscopic Data

The structural elucidation of Methyl 5-aminothiophene-2-carboxylate is supported by various
spectroscopic techniques. The available data is summarized below.

Data Presentation: Spectroscopic Properties

IH NMR (Proton Nuclear Magnetic Resonance)
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Chemical Coupling
. s Number of .
Shift (3) Multiplicity Constant Assignment  Source
Protons
ppm (J) Hz
7.45 d 4.0 1H Thiophene-H [3]
6.09 d 4.0 1H Thiophene-H [3]
4.29 brs 2H -NH:z [3]
3.81 s 3H -OCHs [3]
Solvent:
CDCls,
Frequency:
400 MHz
13C NMR (Carbon-13 Nuclear Magnetic Resonance)
Chemical Shift (6) ppm Assignment Source
Data not available
IR (Infrared) Spectroscopy
Wavenumber (cm~—?) Assignment Source

Data not available

Experimental Protocols

The synthesis of Methyl 5-aminothiophene-2-carboxylate can be achieved through the

reduction of its corresponding nitro precursor, Methyl 5-nitrothiophene-2-carboxylate.

Synthesis of Methyl 5-aminothiophene-2-carboxylate

Reaction Scheme:
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Caption: Synthesis of Methyl 5-aminothiophene-2-carboxylate.

Detailed Methodology:

This protocol is adapted from a documented synthesis.[3][5]

Materials:

Methyl 5-nitrothiophene-2-carboxylate

e Iron powder (Fe)

o Ammonium chloride (NHa4Cl)

¢ Concentrated Hydrochloric acid (HCI)

» Methanol (MeOH)

o Water (H20)

o Saturated sodium bicarbonate solution (NaHCO3s)

¢ Chloroform (CHCIs)

e Sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

¢ Hexane

o Ethyl acetate
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e Triethylamine
Procedure:

e To a solution of Methyl 5-nitrothiophene-2-carboxylate (7 g, 37.43 mmol) in a mixture of
water (150 mL) and methanol (50 mL), add concentrated hydrochloric acid (4.5 mL).[5]

 To this solution, add iron powder (10.5 g, 188 mmol) followed by ammonium chloride (10 g,
187 mmol) at room temperature.[5]

« Stir the reaction mixture and warm to 70 °C for 1 hour.[3]

 Allow the reaction to cool to room temperature.[3]

« Filter the solution and basify the filtrate with a saturated sodium bicarbonate solution.[3]
e Extract the aqueous solution with chloroform (4 x 100 mL).[3]

o Combine the organic layers and dry over anhydrous sodium sulfate.[3]

« Filter the solution and evaporate the solvent under reduced pressure.[3]

o Purify the residue by silica gel column chromatography using a mixture of hexane and ethyl
acetate (90:10) with a small amount of triethylamine as the eluent.[3][5]

» Further elution will yield Methyl 5-aminothiophene-2-carboxylate.[3][5]

Logical Relationships and Workflows

The synthesis and purification of Methyl 5-aminothiophene-2-carboxylate involves a series
of sequential steps, from the initial reaction to the final isolation of the pure product.
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Caption: Experimental workflow for synthesis and purification.
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This guide serves as a foundational resource for professionals working with Methyl 5-
aminothiophene-2-carboxylate. While key data has been compiled, further experimental
investigation is required to fully characterize this compound, particularly regarding its boiling
point, pKa, and comprehensive spectral analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Methyl 5-
aminothiophene-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085972#physical-and-chemical-properties-of-methyl-
5-aminothiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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